Cas no 886500-59-0 (2-Methoxy-4-(trifluoromethyl)benzyl bromide)
2-Methoxy-4-(trifluoromethyl)benzyl bromide is a versatile benzyl bromide derivative used primarily as an intermediate in organic synthesis. Its key structural features—a methoxy group and a trifluoromethyl substituent on the aromatic ring—enhance its reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecules. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds, which is beneficial in pharmaceutical and agrochemical applications. The bromomethyl moiety allows for efficient functionalization, enabling the introduction of the benzyl group into target structures. This compound is particularly useful in the synthesis of biologically active molecules, where electron-withdrawing and steric effects are critical. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
886500-59-0 structure
Product Name:2-Methoxy-4-(trifluoromethyl)benzyl bromide
CAS No:886500-59-0
MF:C9H8BrF3O
MW:269.058432579041
MDL:MFCD04115980
CID:1005250
PubChem ID:3688569
Update Time:2025-05-22
2-Methoxy-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-(trifluoromethyl)benzyl bromide
- 1-(bromomethyl)-2-methoxy-4-(trifluoromethyl)benzene
- 2-Methoxy-4-(trifluoromethyl)b
- 1-(Bromomethyl)-2-methoxy-4-(trifluoromethyl)benzene (ACI)
- SCHEMBL321002
- 886500-59-0
- 2-Methoxy-4-(trifluoromethyl)benzylbromide
- 2-Methoxy-4-(trifluoromethyl)benzylbromide,JRD,97%
- AS-39484
- DB-092750
- DTXSID70395071
- SY228287
- MFCD04115980
- AKOS015956547
-
- MDL： MFCD04115980
- Inchi： 1S/C9H8BrF3O/c1-14-8-4-7(9(11,12)13)3-2-6(8)5-10/h2-4H,5H2,1H3
- InChI Key： WWAGWLZAZFSJRH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(OC)C(CBr)=CC=1)(F)F
Computed Properties
- Exact Mass: 267.97100
- Monoisotopic Mass: 267.97106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Melting Point: 42-45℃
- PSA: 9.23000
- LogP: 3.60890
2-Methoxy-4-(trifluoromethyl)benzyl bromide Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Methoxy-4-(trifluoromethyl)benzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M136507-1g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide |
886500-59-0 | 97% | 1g |
¥388.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M136507-5g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide |
886500-59-0 | 97% | 5g |
¥1356.90 | 2023-09-02 | |
| Alichem | A013007143-250mg |
2-Methoxy-4-(trifluoromethyl)benzyl bromide |
886500-59-0 | 95% | 250mg |
$333.67 | 2023-08-31 | |
| Alichem | A013007143-5g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide |
886500-59-0 | 95% | 5g |
$564.67 | 2023-08-31 | |
| Alichem | A013007143-10g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide |
886500-59-0 | 95% | 10g |
$1023.00 | 2023-08-31 | |
| TRC | M268915-50mg |
2-Methoxy-4-(trifluoromethyl)benzyl Bromide |
886500-59-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M268915-100mg |
2-Methoxy-4-(trifluoromethyl)benzyl Bromide |
886500-59-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M268915-500mg |
2-Methoxy-4-(trifluoromethyl)benzyl Bromide |
886500-59-0 | 500mg |
$ 160.00 | 2022-06-04 | ||
| abcr | AB255880-1 g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide; . |
886500-59-0 | 1g |
€111.20 | 2023-04-27 | ||
| abcr | AB255880-5 g |
2-Methoxy-4-(trifluoromethyl)benzyl bromide; . |
886500-59-0 | 5g |
€253.60 | 2023-04-27 |
2-Methoxy-4-(trifluoromethyl)benzyl bromide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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